Cas no 1249186-63-7 (5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1249186-63-7
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6377438
• PubChem ID: 62056333
• Update Time: 2025-06-08

5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-cyclopropyl-1-(cyclopropylmethyl)-
• AKOS011333626
• 1249186-63-7
• EN300-1592874
• CS-0288775

• Inchi： 1S/C10H13N3O2/c14-10(15)8-9(7-3-4-7)13(12-11-8)5-6-1-2-6/h6-7H,1-5H2,(H,14,15)
• InChI Key： DXEBGLUFULEWLK-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C(C2CC2)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 397.8±44.0 °C(Predicted)
• pka: 3.45±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249186-63-7)

5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1249186-63-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of cyclopropyl and cyclopropylmethyl substituents in its molecular framework imparts unique chemical properties that make it a promising candidate for further research and development.

The triazole core in this molecule is a key pharmacophore that has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. Triazoles are particularly valued for their ability to interfere with essential metabolic pathways in pathogens, making them effective in treating a variety of infections. The structural features of 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid suggest potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of triazole derivatives due to their versatility and efficacy. Researchers have been exploring various modifications to the triazole ring to enhance bioactivity and reduce toxicity. The cyclopropyl substituents in this compound contribute to its stability and reactivity, which are critical factors in drug design. Additionally, the carboxylic acid moiety at the 4-position provides a site for further functionalization, enabling the creation of more complex derivatives with tailored properties.

The pharmaceutical industry has been actively investigating novel compounds with triazole scaffolds for their potential as drug candidates. Several studies have demonstrated the efficacy of triazole derivatives in treating fungal infections, protozoal diseases, and even certain types of cancer. The 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid structure represents an interesting modification that could lead to new therapeutic strategies.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of cyclopropyl groups and the triazole ring creates a unique chemical profile that may interact with biological targets in novel ways. This has prompted researchers to explore its pharmacokinetic properties and potential interactions with enzymes and receptors. Preliminary studies suggest that this compound may exhibit promising activity against certain resistant strains of pathogens.

The synthesis of 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to facilitate the formation of the triazole ring. These methods not only improve efficiency but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemicals and material science. The unique structural features of triazole derivatives make them suitable for developing new pesticides and industrial chemicals. Further research is needed to fully explore these possibilities and determine the most effective applications.

The growing body of evidence supporting the biological activity of triazole compounds underscores their importance in modern medicine. As drug resistance continues to be a significant challenge, innovative approaches such as modifying existing structures are essential for developing new treatments. The 5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid represents a valuable contribution to this effort.

Future studies should focus on understanding the mechanism of action of this compound and optimizing its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can accelerate the discovery process and bring new therapies to patients who need them most.

In conclusion,5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249186-63-7) is a versatile compound with significant promise in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.